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Introduction

Schweizer's reagent, also known as cuprammonium hydroxide or cuoxam, is a coordination
complex with the approximate formula --INVALID-LINK--2.[1] It is a deep-blue solution
renowned for its ability to dissolve cellulose without chemical derivatization, making it a
valuable tool in cellulose chemistry.[1][2] This property has been historically significant in the
production of regenerated cellulosic materials like cuprammonium rayon.[1][3] In contemporary
research, it is utilized for the analysis of cellulose molecular weight and in the fabrication of
specialized materials such as virus filters.[1]

This document provides a detailed protocol for the laboratory-scale preparation of Schweizer's
reagent. The standard synthesis involves the reaction of a copper(ll) salt, typically copper(ll)
sulfate, with a hydroxide source to precipitate copper(ll) hydroxide, which is subsequently
dissolved in a concentrated ammonia solution.[1] While the target compound is
tetraamminecopper(ll) hydroxide, the common and efficient starting material is copper(ll)
sulfate, not tetraamminecopper(ll) sulfate. The following protocol details this widely accepted
and effective method.

Principle of the Method

The preparation of Schweizer's reagent is a two-step process:
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» Precipitation of Copper(ll) Hydroxide: Copper(ll) sulfate reacts with a strong base, such as
sodium hydroxide or potassium hydroxide, to form a light blue precipitate of copper(Il)
hydroxide. The sulfate ions remain in the solution and are subsequently removed by washing
the precipitate.[4]

o Reaction: CuSOas(aq) + 2NaOH(aq) — Cu(OH)z(s) + Na2S0a(aq)

o Formation of the Tetraamminecopper(ll) Complex: The purified copper(ll) hydroxide
precipitate is dissolved in concentrated aqueous ammonia. The ammonia molecules act as
ligands, coordinating with the copper(ll) ions to form the deep blue, soluble
tetraamminecopper(ll) hydroxide complex.[1][4]

o Reaction: Cu(OH)z(s) + 4NHs(aq) — --INVALID-LINK--2(aq)
Experimental Protocols
Materials and Equipment:
o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)
¢ Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)[5]
o Concentrated aqueous ammonia (25-28% NHs by weight)[1]
« Distilled or deionized water
» Beakers
o Graduated cylinders
e Stirring rods

« Filtration apparatus (e.g., Buchner funnel, filter paper, and vacuum flask)

Fume hood

Safety Precautions:
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e Work in a well-ventilated fume hood, as concentrated ammonia releases toxic and irritant
fumes.[4][6]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Sodium hydroxide and potassium hydroxide are corrosive and should be handled with care.

[4]
o Copper compounds are toxic to aquatic life; dispose of waste in designated containers.[4]
Protocol:
o Preparation of Copper(ll) Hydroxide:

o Dissolve a specific amount of copper(ll) sulfate pentahydrate in distilled water in a beaker.

o In a separate beaker, prepare a solution of sodium hydroxide or potassium hydroxide in
distilled water.

o Slowly add the hydroxide solution to the copper(ll) sulfate solution while stirring
continuously. A light blue precipitate of copper(ll) hydroxide will form.[5][7]

e Washing and Isolation of the Precipitate:
o Allow the precipitate to settle.
o Decant the supernatant liquid, which contains the soluble sulfate byproduct.

o Wash the precipitate several times with distilled water to remove any remaining sulfate
ions.[4] This can be done by resuspending the precipitate in distilled water, allowing it to
settle, and decanting the supernatant.

o Isolate the washed copper(ll) hydroxide precipitate by filtration using a Buchner funnel and
vacuum flask.

o Formation of Schweizer's Reagent:
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o Transfer the moist copper(ll) hydroxide precipitate to a clean beaker.

o Working in a fume hood, slowly add concentrated agueous ammonia to the precipitate
while stirring.[4]

o Continue adding ammonia and stirring until the copper(ll) hydroxide precipitate completely
dissolves, resulting in a clear, deep blue solution.[1][4] This is Schweizer's reagent.

Storage:

e Schweizer's reagent is unstable in open air due to the evaporation of ammonia and
absorption of carbon dioxide, which can cause the precipitation of copper(ll) hydroxide.[1]

o Store the reagent in a tightly sealed container to prevent decomposition.[1][6] The solution
should be stored under an ammonia atmosphere for long-term stability.

Data Presentation

The following table provides example quantities for the preparation of Schweizer's reagent.
These can be scaled as needed.

Molar Mass ( Example
Reactant _ Moles (approx.)  Notes
g/mol) Quantity
Copper(Il)
Sulfate The starting
249.68 77.6 mg[5] 0.311 mmol
Pentahydrate copper salt.
(CuS04-5H20)
A 2:1 molar ratio
Potassium with
] 56.11 34.9 mg[5] 0.622 mmol )
Hydroxide (KOH) CuS0a4-5H20 is
required.
Concentrated Added until _
o Typically 25-28%
Aqueous 17.03 precipitate In excess ]
) ) by weight.[1]
Ammonia (NHs) dissolves
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Mandatory Visualization

Step 1: Precipitation of Copper(1T) Hydroxide

Step 2: Purification Step 3: Formation of Schweizer's Reagent

Formation of | L[ washPrecipitate Isolate Precipitate | | L Add Concentrated Stiring Dissolution of Deep Blue Solution of
Cu(OH): Precipitate with Distilled Water (Filtration) Aqueous Ammonia Cu(OH)2 [CU(NH3):I(OH)2

Dissolve CuSOa-5H20

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of Schweizer's reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238902#preparing-schweizer-s-reagent-from-
tetraamminecopper-ii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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